Cas no 2649072-00-2 (1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2649072-00-2
• MF: C₁₂H₁₆N₄O₂
• MW: 248.281042098999
• CID: 5898451
• PubChem ID: 165483953
• Update Time: 2025-07-01

1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• EN300-1128312
• 2649072-00-2

• Inchi： 1S/C12H16N4O2/c1-15-9(5-6-13-15)8-7-12(18)16(14-8)10-3-2-4-11(10)17/h5-6,10-11,17H,2-4,7H2,1H3
• InChI Key： GHZBZBZCADVZNT-UHFFFAOYSA-N
• SMILES： OC1CCCC1N1C(CC(C2=CC=NN2C)=N1)=O

Computed Properties

• Exact Mass: 248.12732577g/mol
• Monoisotopic Mass: 248.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one

1-(2-Hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one: A Comprehensive Overview

The compound CAS No 2649072-00-2, known as 1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolone framework, which is a five-membered ring containing two nitrogen atoms and a ketone group. The presence of a hydroxycyclopentyl group and a methyl-substituted pyrazole moiety further enhances its chemical diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also allow for fine-tuning of its structural features to suit specific applications. The compound's structure, characterized by its hydroxycyclopentyl and methylpyrazole substituents, contributes to its unique physicochemical properties, including its solubility, stability, and reactivity under various conditions.

In terms of biological activity, studies have shown that this compound exhibits potential as a modulator of key cellular pathways. For instance, research has highlighted its ability to interact with specific protein targets, making it a promising candidate for drug discovery efforts in areas such as oncology and neurodegenerative diseases. The integration of computational modeling techniques, such as molecular docking and pharmacokinetic simulations, has further elucidated its binding affinities and bioavailability profiles.

The compound's chemical stability under diverse environmental conditions is another area of interest. Recent investigations have demonstrated its resistance to oxidative degradation and enzymatic hydrolysis, attributes that are crucial for its potential use in pharmaceutical formulations. Additionally, the compound's ability to form stable complexes with metal ions has opened avenues for its application in catalysis and materials science.

From an industrial perspective, the synthesis of this compound involves a multi-step process that incorporates advanced purification techniques to ensure high purity levels. The use of chromatographic methods and spectroscopic analyses (e.g., NMR and IR spectroscopy) has been instrumental in confirming the compound's identity and structural integrity. Furthermore, the development of scalable synthesis protocols has addressed challenges related to cost-effectiveness and large-scale production.

In conclusion, CAS No 2649072-00-2, or 1-(2-hydroxycyclopentyl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one, represents a cutting-edge advancement in organic chemistry with multifaceted applications across various disciplines. Its intricate structure, combined with recent research findings on its synthesis, properties, and biological activity, underscores its significance as a valuable tool in both academic research and industrial development.